Cas no 1017789-48-8 (4-(2,4-Dinitrophenyl)butan-1-ol)
1017789-48-8 structure
Product Name:4-(2,4-Dinitrophenyl)butan-1-ol
CAS No:1017789-48-8
MF:C10H12N2O5
MW:240.212682723999
CID:2191360
PubChem ID:27282086
Update Time:2025-04-21
4-(2,4-Dinitrophenyl)butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,4-Dinitrophenyl)butan-1-ol
- DTXSID00650701
- DB-315657
- SCHEMBL9687971
- 1017789-48-8
-
- Inchi: 1S/C10H12N2O5/c13-6-2-1-3-8-4-5-9(11(14)15)7-10(8)12(16)17/h4-5,7,13H,1-3,6H2
- InChI Key: PVTJRLPFWHICBH-UHFFFAOYSA-N
- SMILES: OCCCCC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 240.074621g/mol
- Monoisotopic Mass: 240.074621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 240.21g/mol
- XLogP3: 1.9
- Topological Polar Surface Area: 112Ų
4-(2,4-Dinitrophenyl)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-261287-100mg |
4-(2,4-Dinitrophenyl)butan-1-ol, |
1017789-48-8 | 100mg |
¥737.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-261287A-1g |
4-(2,4-Dinitrophenyl)butan-1-ol, |
1017789-48-8 | 1g |
¥1474.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-261287-100 mg |
4-(2,4-Dinitrophenyl)butan-1-ol, |
1017789-48-8 | 100MG |
¥737.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-261287A-1 g |
4-(2,4-Dinitrophenyl)butan-1-ol, |
1017789-48-8 | 1g |
¥1,474.00 | 2023-07-11 |
4-(2,4-Dinitrophenyl)butan-1-ol Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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